Cas no 946258-80-6 (6-oxo-N-4-({(pyridin-3-yl)methylcarbamoyl}methyl)-1,3-thiazol-2-yl-1,6-dihydropyridine-3-carboxamide)

• Product Name: 6-oxo-N-4-({(pyridin-3-yl)methylcarbamoyl}methyl)-1,3-thiazol-2-yl-1,6-dihydropyridine-3-carboxamide
• CAS No: 946258-80-6
• MF: C₁₇H₁₅N₅O₃S
• MW: 369.397701501846
• CID: 6169310
• PubChem ID: 16881629
• Update Time: 2025-06-11

6-oxo-N-4-({(pyridin-3-yl)methylcarbamoyl}methyl)-1,3-thiazol-2-yl-1,6-dihydropyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 6-oxo-N-4-({(pyridin-3-yl)methylcarbamoyl}methyl)-1,3-thiazol-2-yl-1,6-dihydropyridine-3-carboxamide
• 6-oxo-N-[4-[2-oxo-2-(pyridin-3-ylmethylamino)ethyl]-1,3-thiazol-2-yl]-1H-pyridine-3-carboxamide
• 946258-80-6
• 6-oxo-N-(4-(2-oxo-2-((pyridin-3-ylmethyl)amino)ethyl)thiazol-2-yl)-1,6-dihydropyridine-3-carboxamide
• AKOS024488309
• F5008-0289

• Inchi： 1S/C17H15N5O3S/c23-14-4-3-12(9-20-14)16(25)22-17-21-13(10-26-17)6-15(24)19-8-11-2-1-5-18-7-11/h1-5,7,9-10H,6,8H2,(H,19,24)(H,20,23)(H,21,22,25)
• InChI Key： ZFGYMQYCJHNTJS-UHFFFAOYSA-N
• SMILES： S1C=C(CC(NCC2C=NC=CC=2)=O)N=C1NC(C1C=CC(NC=1)=O)=O

Computed Properties

• Exact Mass: 369.08956053g/mol
• Monoisotopic Mass: 369.08956053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 622
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 141Ų

Additional information on 6-oxo-N-4-({(pyridin-3-yl)methylcarbamoyl}methyl)-1,3-thiazol-2-yl-1,6-dihydropyridine-3-carboxamide

Introduction to 6-oxo-N-4-({(pyridin-3-yl)methylcarbamoyl}methyl)-1,3-thiazol-2-yl-1,6-dihydropyridine-3-carboxamide (CAS No. 946258-80-6)

6-oxo-N-4-({(pyridin-3-yl)methylcarbamoyl}methyl)-1,3-thiazol-2-yl-1,6-dihydropyridine-3-carboxamide, also known by its CAS number 946258-80-6, is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of thiazole derivatives and is characterized by its unique structural features, which include a thiazole ring, a pyridine moiety, and a dihydropyridine scaffold. These structural elements contribute to its diverse biological activities and make it a promising candidate for various pharmaceutical developments.

The thiazole ring is a five-membered heterocyclic compound that is widely recognized for its biological significance. It is often found in natural products and synthetic compounds with antimicrobial, antifungal, and anti-inflammatory properties. The presence of the thiazole ring in 6-oxo-N-4-({(pyridin-3-yl)methylcarbamoyl}methyl)-1,3-thiazol-2-yl-1,6-dihydropyridine-3-carboxamide suggests that this compound may exhibit similar biological activities. Recent studies have shown that thiazole derivatives can modulate various cellular processes, including enzyme inhibition and receptor binding, making them valuable in drug discovery.

The pyridine moiety is another key structural element in this compound. Pyridine is a six-membered aromatic heterocycle with one nitrogen atom. It is known for its ability to form stable complexes with metal ions and its involvement in various biological processes. The presence of the pyridine ring in 6-oxo-N-4-({(pyridin-3-yl)methylcarbamoyl}methyl)-1,3-thiazol-2-yl-1,6-dihydropyridine-3-carboxamide enhances its pharmacological profile by providing additional functional groups that can interact with biological targets. Research has indicated that pyridine-containing compounds can exhibit potent anti-inflammatory and antitumor activities.

The dihydropyridine scaffold is a well-known structure in medicinal chemistry, particularly in the development of calcium channel blockers. Dihydropyridines are widely used as antihypertensive agents due to their ability to relax vascular smooth muscle by blocking calcium channels. The inclusion of this scaffold in 6-oxo-N-4-{(pyridin-3-y)methylcarbamoyl}methyl)-1,3-thiazol-2-y)-1,6-dihydropyridine-carboxamide suggests that it may have similar cardiovascular effects or other pharmacological activities related to calcium channel modulation.

Recent advancements in the field have shed light on the potential therapeutic applications of 6-oN-(4-{(pyrindin-methylcarbamoyl}methyl)-1,-thazol--yl--dihydropridine--carboxamide. Studies have demonstrated its efficacy in modulating specific enzymes and receptors involved in various diseases. For instance, it has been shown to inhibit certain kinases and proteases that play crucial roles in cancer progression and inflammatory responses. This makes it a promising candidate for the development of novel therapeutic agents targeting these conditions.

In addition to its potential as a therapeutic agent, 6-oN-(4-{(pyrindin-methylcarbamoyl}methyl)-1,-thazol--yl--dihydropridine--carboxamide has also been studied for its use as a research tool. Its unique structural features allow it to serve as a valuable probe for investigating the mechanisms of action of related compounds and for understanding the biological processes they influence. This dual role as both a therapeutic agent and a research tool underscores its importance in the field of medicinal chemistry.

The synthesis of 6-oN-(4-{(pyrindin-methylcarbamoyl}methyl)-1,-thazol--yl--dihydropridine--carboxamide involves several steps that require precise control over reaction conditions to ensure high yields and purity. Common synthetic routes include the coupling of appropriate building blocks using techniques such as Suzuki coupling or palladium-catalyzed reactions. The optimization of these synthetic methods is crucial for large-scale production and further development of this compound.

Preclinical studies have provided valuable insights into the pharmacokinetic and pharmacodynamic properties of 6-oN-(4-{(pyrindin-methylcarbamoyl}methyl)-1,-thazol--yl--dihydropridine--carboxamide. These studies have shown that it exhibits favorable absorption, distribution, metabolism, excretion (ADME) properties and low toxicity profiles, making it suitable for further clinical evaluation. Ongoing clinical trials are currently assessing its safety and efficacy in treating specific diseases.

In conclusion, 6-oN-(4-{(pyrindin-methylcarbamoyl}methyl)-1,-thazol--yl--dihydropridine--carboxamide (CAS No. 946258-)80-) represents a promising compound with significant potential in the field of medicinal chemistry. Its unique structural features and diverse biological activities make it an attractive candidate for further research and development as a therapeutic agent or research tool. As more studies are conducted, it is likely that new applications and insights will emerge, further solidifying its importance in the scientific community.